Cas no 88585-33-5 (1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-1-methyl-3-oxo-2-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-1-methyl-3-oxo-2-phenyl-
• CAS No: 88585-33-5
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 627703
• PubChem ID: 59598447
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-1-methyl-3-oxo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-1-methyl-3-oxo-2-phenyl-
• 1-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid
• 1-methyl-3-oxo-2-phenylpyrazole-4-carboxylic acid
• 88585-33-5
• SCHEMBL783065
• AHWNFERZRXMHSU-UHFFFAOYSA-N
• DTXSID80732473

• Inchi： 1S/C11H10N2O3/c1-12-7-9(11(15)16)10(14)13(12)8-5-3-2-4-6-8/h2-7H,1H3,(H,15,16)
• InChI Key： AHWNFERZRXMHSU-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.8Ų